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Introduction

PMQA, also known as BIX-01294, is a potent and selective inhibitor of histone G9a
methyltransferase (G9a) and G9a-like protein (GLP).[1][2] These enzymes are responsible for
the mono- and di-methylation of lysine 9 on histone H3 (H3K9), epigenetic marks typically
associated with transcriptional repression.[3] By inhibiting G9a and GLP, BIX-01294 leads to a
reduction in global H3K9me?2 levels, which can reactivate silenced genes and induce cellular
processes such as apoptosis and autophagy.[4][5][6][7] Its ability to modulate the epigenetic
landscape makes it a valuable tool in cancer research, stem cell biology, and studies of gene
regulation.[2][6][8] This document provides detailed protocols for the preparation, storage, and
handling of BIX-01294 stock solutions for experimental use.

Quantitative Data Summary
Chemical Properties

BIX-01294 is commonly available as the free base or as a more water-soluble trihydrochloride
salt. It is crucial to use the correct molecular weight corresponding to the specific form of the
compound for accurate molarity calculations.
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Molecular Weight (

Form Chemical Formula CAS Number
g/mol )
BIX-01294 (Free
C2sH38N602 490.64 935693-62-2

Base)
BIX-01294

) ) C28H38N6O2 - 3HCI 600.02 1392399-03-9
trihnydrochloride

(Data sourced from multiple suppliers)[2][7][9][10]

Solubility Data

The solubility of BIX-01294 varies significantly between aqueous solutions and organic
solvents. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-

concentration stock solutions.
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Maximum
Compound Form Solvent . Notes
Concentration

Use fresh, anhydrous
DMSO as the
compound is

BIX-01294 (Free =98 mg/mL (= 199.74 ]

DMSO hygroscopic.[1]

Base) mM) o
Sonication is
recommended to aid
dissolution.[10]
Use fresh, anhydrous
DMSO to avoid

BIX-01294 =98 mg/mL (= 163.32 o

] ] DMSO solubility issues.[7]

trihydrochloride mM) T
Sonication is
recommended.[9]
Sonication is

BIX-01294 Wat ~60 mg/mL (~100 recommended to fully

ater

trihydrochloride mM) dissolve the
compound.[9]

BIX-01294 (Free _

Water < 0.1 mg/mL Insoluble in water.[1]

Base)

Storage and Stability

Proper storage is critical to maintain the integrity and activity of BIX-01294.

L. Storage )

Form Condition Duration

Temperature
Solid Powder Dry, dark environment  -20°C Up to 3 years[9][10]
Stock Solution in Aliquoted to avoid

-80°C Up to 1 year[7][9][10]
Solvent freeze-thaw cycles
Stock Solution in Aliguoted to avoid

-20°C Up to 1 month[7][11]
Solvent freeze-thaw cycles
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Experimental Protocols
Protocol 1: Preparation of a 10 mM BIX-01294 Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution, which can then
be diluted to working concentrations for various assays.

Materials:

BIX-01294 powder (free base, MW: 490.64 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips

Equipment:

Analytical balance

Vortex mixer

Bath sonicator

Chemical fume hood

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions:

e BIX-01294 is a bioactive small molecule. Handle with care in a chemical fume hood.
o Wear appropriate PPE to avoid inhalation, ingestion, or contact with skin and eyes.
o Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Step-by-Step Procedure:
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o Calculation: To prepare a 10 mM stock solution, calculate the required mass of BIX-01294.

o Formula: Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol )

o Example for 1 mL of 10 mM stock: Mass (mg) = 10 mM x 1 mL x 490.64 g/mol = 4.91 mg
o Weighing: Accurately weigh 4.91 mg of BIX-01294 powder and transfer it to a sterile vial.
 Dissolution:

o Add 1 mL of anhydrous DMSO to the vial containing the BIX-01294 powder.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

e Sonication (if necessary): If the compound does not fully dissolve, place the vial in a bath
sonicator for 5-10 minutes.[9][10] Visually inspect the solution to ensure no particulates
remain.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-
20 uL) in sterile, amber cryovials. This minimizes repeated freeze-thaw cycles.

o Label each aliquot clearly with the compound name, concentration, and preparation date.

o Store the aliquots at -80°C for long-term stability (up to 1 year).[7][10]

Protocol 2: Preparation of Working Solutions

For most cell-based experiments, the high-concentration DMSO stock must be serially diluted
into a cell culture medium.

Procedure:
e Thawing: Thaw a single aliquot of the 10 mM BIX-01294 stock solution at room temperature.

 Intermediate Dilution (Optional but Recommended): To avoid precipitation and ensure
accurate final concentrations, first prepare an intermediate dilution (e.g., 1 mM) in cell culture
medium.
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¢ Final Dilution: Add the required volume of the stock or intermediate solution to the final
volume of pre-warmed cell culture medium to achieve the desired working concentration
(e.g., 1-10 uM for cell-based assays).[4][12]

* Mixing: Mix the final working solution thoroughly by gentle inversion or pipetting before
adding it to cells.

* Important: Prepare working solutions fresh for each experiment and do not store them.[11]
Always include a vehicle control (e.g., DMSO at the same final concentration) in your
experiments.
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Caption: BIX-01294 inhibits G9a/GLP, reducing H3K9 methylation and reactivating gene
expression.

Experimental Workflow for Stock Solution Preparation

1. Calculate Required Mass
(e.g., 4.91 mg for ImL of 10mM)

(2. Weigh BIX-01294 PowdeD

;

3. Add Anhydrous DMSO
and Vortex

Is solution clear?

4. Sonicate
(5-10 min)

5. Aliquot into
Single-Use Vials

6. Store at -80°C

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for preparing a concentrated stock solution of BIX-01294 in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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